Cas no 89174-50-5 (1,3-Dioxolan-4-ol, 2,2-dimethyl-)

• Product Name: 1,3-Dioxolan-4-ol, 2,2-dimethyl-
• CAS No: 89174-50-5
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 609826
• PubChem ID: 15582219
• Update Time: 2025-04-19

1,3-Dioxolan-4-ol, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-4-ol, 2,2-dimethyl-
• 2,2-dimethyl-1,3-dioxolan-4-ol
• 89174-50-5
• SCHEMBL3388009
• 2,2-dimethyl-1,3-dioxolan-5-ol
• ZIAVDTKGXIGCQW-UHFFFAOYSA-N
• 2,2-dimethyl-1,3-dioxolane-5-ol
• DTXSID60574878

• Inchi： 1S/C5H10O3/c1-5(2)7-3-4(6)8-5/h4,6H,3H2,1-2H3
• InChI Key： ZIAVDTKGXIGCQW-UHFFFAOYSA-N
• SMILES： O1C(COC1(C)C)O

Computed Properties

• Exact Mass: 118.062994177g/mol
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.7Ų